Cas no 1705420-65-0 (N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide
• CAS No: 1705420-65-0
• MF: C₂₀H₂₂ClFN₂O
• MW: 360.852887630463
• CID: 5366436
• Update Time: 2025-05-24

N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide
• 1H-Azepine-1-carboxamide, N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)hexahydro-

• Inchi： 1S/C20H22ClFN2O/c21-18-8-4-15(5-9-18)13-23-20(25)24-12-2-1-3-17(14-24)16-6-10-19(22)11-7-16/h4-11,17H,1-3,12-14H2,(H,23,25)
• InChI Key： WSPFMYOYDKJHCK-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(Cl)C=C2)=O)CCCCC(C2=CC=C(F)C=C2)C1

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 543.6±50.0 °C(Predicted)
• pka: 14.60±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide

Comprehensive Overview of N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide (CAS No. 1705420-65-0)

N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide, with the CAS number 1705420-65-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of azepane derivatives, which are known for their versatile applications in drug discovery and development. The presence of both 4-chlorophenyl and 4-fluorophenyl moieties in its structure enhances its potential for interacting with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated and chlorinated compounds has surged due to their unique physicochemical properties. The 4-fluorophenyl group in this molecule is particularly noteworthy, as fluorination often improves metabolic stability and bioavailability—a key consideration in modern drug design. Similarly, the 4-chlorophenylmethyl fragment contributes to lipophilicity, which can influence membrane permeability and target binding. These attributes make CAS 1705420-65-0 a compelling candidate for studies related to central nervous system (CNS) disorders, inflammation, and GPCR modulation, topics frequently searched in academic and industrial databases.

The synthesis of N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide typically involves multi-step organic reactions, including amide coupling and azepane ring formation. Researchers often optimize these processes to achieve high yields and purity, as impurities can significantly impact biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, which are hot topics in contemporary scientific literature.

From a pharmacological perspective, the azepane-carboxamide scaffold of this compound is structurally similar to several FDA-approved drugs, sparking interest in its potential therapeutic applications. For instance, neurodegenerative diseases like Alzheimer's and Parkinson's are areas where such compounds are being actively investigated. Additionally, the fluorophenyl and chlorophenyl groups may confer selectivity for specific enzyme or receptor targets, a feature highly sought after in precision medicine. These aspects resonate with frequent search queries such as "new drug candidates for CNS diseases" and "role of fluorinated compounds in medicine."

Beyond its pharmaceutical potential, CAS 1705420-65-0 is also studied for its structure-activity relationships (SAR). Understanding how modifications to its core structure affect biological activity is crucial for rational drug design. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with proteins, reducing the need for extensive experimental screening. This approach aligns with the increasing adoption of AI-driven drug discovery, a trending topic in both academic and industry circles.

In summary, N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide (1705420-65-0) represents a promising compound at the intersection of medicinal chemistry and drug development. Its unique structural features and potential applications in treating complex diseases make it a valuable subject for ongoing research. As the scientific community continues to explore innovative therapies, compounds like this will likely remain at the forefront of discussions, addressing both current challenges and future opportunities in healthcare.